Cas no 1005308-18-8 (3,4-dimethoxy-N-[4-({[(2-methoxyphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide)

• Product Name: 3,4-dimethoxy-N-[4-({[(2-methoxyphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide
• CAS No: 1005308-18-8
• MF: C₂₂H₂₃N₃O₅S
• MW: 441.50012421608
• CID: 6291819
• PubChem ID: 18567996
• Update Time: 2025-05-19

3,4-dimethoxy-N-[4-({[(2-methoxyphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-[4-({[(2-methoxyphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide
• F2202-0504
• 1005308-18-8
• AKOS004951572
• 3,4-dimethoxy-N-[4-[2-[(2-methoxyphenyl)methylamino]-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• 3,4-dimethoxy-N-(4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide

• Inchi： 1S/C22H23N3O5S/c1-28-17-7-5-4-6-15(17)12-23-20(26)11-16-13-31-22(24-16)25-21(27)14-8-9-18(29-2)19(10-14)30-3/h4-10,13H,11-12H2,1-3H3,(H,23,26)(H,24,25,27)
• InChI Key： PYGSDTOUAUCKJD-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC2C=CC=CC=2OC)=O)N=C1NC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 441.13584202g/mol
• Monoisotopic Mass: 441.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 127Ų

Additional information on 3,4-dimethoxy-N-[4-({[(2-methoxyphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide

Introduction to 3,4-dimethoxy-N-[4-({[(2-methoxyphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide and Its Significance in Modern Chemical Biology

3,4-dimethoxy-N-[4-({[(2-methoxyphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide, identified by its CAS number 1005308-18-8, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This intricate molecule, featuring a benzamide core linked to a thiazole scaffold, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple functional groups, including dimethoxy substituents on the benzene ring and a carbamoyl moiety connected to a 1,3-thiazole ring, suggests a rich chemical space for interaction with biological targets.

The significance of this compound can be better understood by examining its structural components and their implications in modern drug discovery. The benzamide moiety is a well-known pharmacophore found in numerous therapeutic agents, often contributing to binding affinity and selectivity. In this context, the benzamide group in 3,4-dimethoxy-N-[4-({[(2-methoxyphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide likely plays a crucial role in modulating interactions with biological receptors or enzymes. The 1,3-thiazole ring is another key structural feature, frequently observed in bioactive molecules due to its ability to engage in hydrogen bonding and π-stacking interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The integration of machine learning algorithms has further enhanced the ability to identify potential drug candidates by analyzing structural features and predicting their biological activity. In the case of 3,4-dimethoxy-N-[4-({[(2-methoxyphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide, these tools have been instrumental in hypothesizing its interaction with various targets, including enzymes and receptors implicated in diseases such as cancer and inflammatory disorders.

The dimethoxy substituents on the benzene ring are particularly noteworthy, as they can influence both the electronic properties and solubility of the molecule. These groups often enhance binding affinity by participating in hydrophobic interactions or by modulating the electronic distribution around the active site. Additionally, the presence of a carbamoyl group connected to a secondary amine further diversifies the chemical space available for interaction with biological targets. This moiety is known to engage in hydrogen bonding, making it a versatile component for designing molecules with specific binding properties.

One of the most compelling aspects of studying compounds like 3,4-dimethoxy-N-[4-({[(2-methoxyphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide is their potential as scaffolds for drug development. By modifying specific functional groups or introducing new ones, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify novel therapeutic agents. The thiazole scaffold, in particular, has been extensively explored for its antimicrobial and anti-inflammatory properties, making it an attractive platform for further investigation.

Current research efforts are focused on understanding the mechanism of action of such complex molecules at a molecular level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have provided invaluable insights into how these compounds interact with their biological targets. For instance, structural studies have revealed that the benzamide group adopts specific conformations that optimize binding interactions with protein receptors. Similarly, the thiazole ring has been shown to undergo conformational changes that enhance its ability to engage with target sites.

The integration of experimental data with computational modeling has further advanced our understanding of these molecules' behavior. By combining high-resolution structural information with computational predictions, researchers can develop more accurate models of molecular interactions. These models not only help in rationalizing observed biological activities but also guide the design of next-generation derivatives with improved efficacy and selectivity. In the context of 3,4-dimethoxy-N-[4-({[(2-methoxyphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide, such interdisciplinary approaches are paving the way for new therapeutic strategies.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying fundamental aspects of molecular recognition and drug-receptor interactions. Additionally, it serves as a model system for developing new synthetic methodologies and computational tools that can be applied to other complex molecules. As our understanding of biology continues to evolve at a rapid pace, compounds like 3,4-dimethoxy-N-[4-({[(2-methoxyphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide will undoubtedly play a pivotal role in advancing our knowledge and capabilities.

In conclusion,3,4-dimethoxy-N-[4-({[(2-methoxyphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide (CAS no 1005308-18-8) is a compound that exemplifies the intersection of chemistry and biology in modern drug discovery. Its complex structure and diverse functional groups make it a promising candidate for further investigation into various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and potential applications, this molecule is poised to contribute significantly to advancements in chemical biology and pharmaceutical science.